Cas no 2548995-18-0 (4-methyl-1-[(1-{pyrido[2,3-d]pyrimidin-4-yl}azetidin-3-yl)methyl]-1H-pyrazole)

• Product Name: 4-methyl-1-[(1-{pyrido[2,3-d]pyrimidin-4-yl}azetidin-3-yl)methyl]-1H-pyrazole
• CAS No: 2548995-18-0
• MF: C₁₅H₁₆N₆
• MW: 280.327741622925
• CID: 5311313
• PubChem ID: 154583363
• Update Time: 2025-05-30

4-methyl-1-[(1-{pyrido[2,3-d]pyrimidin-4-yl}azetidin-3-yl)methyl]-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-methyl-1-[(1-{pyrido[2,3-d]pyrimidin-4-yl}azetidin-3-yl)methyl]-1H-pyrazole
• 2548995-18-0
• F6677-2604
• AKOS040715504
• 4-[3-[(4-Methyl-1H-pyrazol-1-yl)methyl]-1-azetidinyl]pyrido[2,3-d]pyrimidine

• Inchi： 1S/C15H16N6/c1-11-5-19-21(6-11)9-12-7-20(8-12)15-13-3-2-4-16-14(13)17-10-18-15/h2-6,10,12H,7-9H2,1H3
• InChI Key： LNPIRWDDHNJFLT-UHFFFAOYSA-N
• SMILES： C1=NC(N2CC(CN3C=C(C)C=N3)C2)=C2C=CC=NC2=N1

Computed Properties

• Exact Mass: 280.14364454g/mol
• Monoisotopic Mass: 280.14364454g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 59.7Ų

Experimental Properties

• Density: 1.40±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 496.5±30.0 °C(Predicted)
• pka: 3.85±0.30(Predicted)

Additional information on 4-methyl-1-[(1-{pyrido[2,3-d]pyrimidin-4-yl}azetidin-3-yl)methyl]-1H-pyrazole

Introduction to 4-methyl-1-[(1-{pyrido[2,3-d]pyrimidin-4-yl}azetidin-3-yl)methyl]-1H-pyrazole (CAS No. 2548995-18-0)

The compound 4-methyl-1-[(1-{pyrido[2,3-d]pyrimidin-4-yl}azetidin-3-yl)methyl]-1H-pyrazole, identified by its CAS number 2548995-18-0, represents a significant advancement in the field of medicinal chemistry. This molecule belongs to a class of heterocyclic compounds that have garnered considerable attention due to their diverse pharmacological properties and potential applications in the treatment of various diseases. The structural complexity of this compound, featuring multiple nitrogen-containing rings, makes it a promising candidate for further exploration in drug discovery and development.

One of the most striking features of 4-methyl-1-[(1-{pyrido[2,3-d]pyrimidin-4-yl}azetidin-3-yl)methyl]-1H-pyrazole is its intricate architecture, which integrates several pharmacophoric elements. The presence of a pyrido[2,3-d]pyrimidine core is particularly noteworthy, as this scaffold is well-known for its biological activity. Pyrido[2,3-d]pyrimidines have been extensively studied for their roles in modulating various cellular processes, including enzyme inhibition and receptor binding. The incorporation of an azetidinylmethyl side chain further enhances the compound's potential by introducing additional binding pockets and functional groups that can interact with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the interactions between 4-methyl-1-[(1-{pyrido[2,3-d]pyrimidin-4-yl}azetidin-3-yl)methyl]-1H-pyrazole and its biological targets. These studies have highlighted the compound's ability to bind to specific proteins and enzymes involved in disease pathways. For instance, research suggests that this molecule may interact with kinases and other signaling proteins, potentially leading to therapeutic effects in conditions such as cancer and inflammatory disorders. The precise mechanism of action remains an area of active investigation, but preliminary findings are promising.

The synthesis of 4-methyl-1-[(1-{pyrido[2,3-d]pyrimidin-4-yl}azetidin-3-yl)methyl]-1H-pyrazole presents unique challenges due to its complex structure. However, recent improvements in synthetic methodologies have made it more feasible to produce this compound in sufficient quantities for preclinical studies. The use of advanced catalytic techniques and purification methods has significantly enhanced the yield and purity of the final product. These advancements are crucial for ensuring that subsequent biological evaluations are conducted using high-quality material.

In vitro studies have begun to uncover the pharmacological profile of 4-methyl-1-[(1-{pyrido[2,3-d]pyrimidin-4-yl}azetidin-3-yl)methyl]-1H-pyrazole. Initial experiments have shown that this compound exhibits potent activity against certain cancer cell lines, suggesting its potential as an anticancer agent. Additionally, preliminary data indicate that it may possess anti-inflammatory properties by modulating cytokine production and immune cell function. These findings are particularly exciting given the growing demand for novel therapeutic strategies to combat chronic diseases.

The development of new drug candidates often involves optimizing chemical structures to improve pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. In the case of 4-methyl-1-[(1-{pyrido[2,3-d]pyrimidin-4-yl}azetidin-3-yl)methyl]-1H-pyrazole, researchers are exploring structural modifications to enhance its overall efficacy. For example, modifications to the azetidinylmethyl side chain may improve binding affinity while reducing potential toxicity. Such optimizations are essential steps in the drug discovery process and can significantly impact the success of a candidate molecule.

As interest in targeted therapies continues to grow, compounds like 4-methyl-1-[ ( 1 - { pyrido[ 2 , 3 - d ] pyrimidin - 4 - yl } azetidin - 3 - yl ) methyl ] - 1 H - pyrazole are becoming increasingly relevant. Their ability to interact selectively with disease-causing targets offers a promising approach to treating complex conditions with greater precision. Furthermore, the integration of machine learning and artificial intelligence into drug discovery has accelerated the identification of novel molecular structures with potential therapeutic value. This interdisciplinary approach is likely to play a pivotal role in the future development of drugs based on molecules like 4-methyl-[ ( 1 - { pyrido[ 2 , 3 - d ] pyrimidin - 4 - yl } azetidin - 3 - yl ) methyl ] - 1 H - pyrazole.

The future prospects for 4-methyl-[ ( 1 - { pyrido[ 2 , 3 - d ] pyrimidin - 4 - yl } azetidin - 3 - yl ) methyl ] - 1 H - pyrazole are bright, with ongoing research aimed at elucidating its full therapeutic potential. Preclinical studies are expected to provide more comprehensive data on its safety and efficacy before human trials can begin. Meanwhile, collaborations between academic institutions and pharmaceutical companies will be crucial in advancing this compound through the drug development pipeline. The collective efforts of researchers worldwide will be essential in translating laboratory discoveries into tangible benefits for patients.